![molecular formula C9H8BNO2 B063613 Isoquinoline-4-boronic acid CAS No. 192182-56-2](/img/structure/B63613.png)
Isoquinoline-4-boronic acid
Overview
Description
Isoquinoline-4-boronic acid is a heterocyclic organic compound with the chemical formula C9H7BO2. It is a white, crystalline solid that is soluble in water, methanol, and ethanol. It is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a building block for other compounds. It has a wide range of applications in the pharmaceutical and biotechnology industries, and is a key component in the development of new drugs and therapies.
Scientific Research Applications
Fluorescence Intensity Changes upon Sugar Binding : Isoquinoline-boronic acids, including isoquinoline-4-boronic acid, have been used in the design of chemosensors for carbohydrates due to their ability to reversibly bind with diol-containing compounds. These boronic acids show strong fluorescent intensity changes upon sugar binding, crucial for successful sensor design (Laughlin et al., 2012).
Synthesis of Polysubstituted Isoquinolines : this compound derivatives have been used in the synthesis of complex organic compounds. For instance, an efficient method has been reported for synthesizing isoquinolines from internal alkenyl boronic esters via copper-catalyzed azidation/aza-Wittig condensation (Jayaram et al., 2018).
Suzuki Cross-Coupling Reactions : this compound derivatives are utilized in Suzuki cross-coupling reactions. These reactions are part of a two-step strategy for constructing [c]annulated isoquinolines, demonstrating a mild and efficient procedure for synthesizing highly oxygenated isoquinolines (Pandey & Balakrishnan, 2008).
High Affinity for Diols at Physiological pH : Isoquinolinylboronic acids, including 4-isoquinolinylboronic acid, exhibit extraordinarily high affinities for diol-containing compounds at physiological pH. This property is significant for chemosensor applications (Cheng et al., 2010).
Selective Inhibition of EGFR and VEGFR2 Tyrosine Kinases : Isoquinoline-boronic acids, including 4-isoquinolineboronic acid, have been synthesized as selective inhibitors of EGFR and VEGFR2 tyrosine kinases, demonstrating their potential in therapeutic applications (Nakamura et al., 2010).
Synthesis of Isoquinoline-1,3(2H,4H)-diones : this compound derivatives are involved in the efficient synthesis of isoquinoline-1,3(2H,4H)-diones via a visible-light-mediated tandem reaction, opening opportunities for discovering new bioactive compounds (Fu et al., 2022).
Mechanism of Action
Target of Action
Isoquinoline-4-boronic acid is primarily used as a reactant in the preparation of selective steroid-11β-hydroxylase (CYP11B1) inhibitors . CYP11B1 is an enzyme involved in the final step of cortisol synthesis in the adrenal cortex .
Mode of Action
It’s known to be used in the synthesis ofheteroaryl substituted tetrahydropyrroloijquinolinone derivatives , which act as aldosterone synthase inhibitors . These inhibitors block the action of aldosterone synthase, an enzyme that plays a crucial role in the biosynthesis of the hormone aldosterone .
Biochemical Pathways
This compound is involved in the preparation of tetrabutylammonium trifluoroborates . This compound is used in Suzuki-Miyaura cross-coupling reactions, a type of palladium-catalyzed cross-coupling reaction, to form carbon-carbon bonds .
Pharmacokinetics
Boronic acids, in general, are known for their good bioavailability and low toxicity, making them suitable for use in drug design .
Result of Action
The primary result of the action of this compound is the synthesis of selective steroid-11β-hydroxylase (CYP11B1) inhibitors . These inhibitors are used for the treatment of cortisol-dependent diseases .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is typically stored at temperatures between 2-8°C to maintain its stability . Additionally, the compound’s reactivity can be affected by the presence of other substances in the reaction environment .
Biochemical Analysis
Biochemical Properties
Isoquinoline-4-boronic acid has been used in the preparation of selective steroid-11β-hydroxylase (CYP11B1) inhibitors for the treatment of cortisol-dependent diseases . It has also been used in the preparation of heteroaryl substituted tetrahydropyrroloijquinolinone derivatives as aldosterone synthase inhibitors . These interactions suggest that this compound can interact with enzymes and proteins, influencing their function .
Cellular Effects
Given its role in the preparation of enzyme inhibitors, it can be inferred that it may influence cell function by modulating the activity of certain enzymes .
Molecular Mechanism
The molecular mechanism of this compound involves its use in Suzuki–Miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound (like this compound) with a halide or pseudohalide using a palladium catalyst . This reaction is widely used in organic synthesis for the formation of carbon-carbon bonds .
Temporal Effects in Laboratory Settings
It is known to be a relatively stable compound, which contributes to its wide use in organic synthesis .
Metabolic Pathways
Its role in Suzuki–Miyaura cross-coupling reactions suggests that it may be involved in metabolic pathways that involve the formation of carbon-carbon bonds .
Properties
IUPAC Name |
isoquinolin-4-ylboronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BNO2/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6,12-13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDTOUTKTCGPAGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN=CC2=CC=CC=C12)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396057 | |
Record name | Isoquinoline-4-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
192182-56-2 | |
Record name | Isoquinoline-4-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Isoquinoline-4-boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Isoquinoline-4-boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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